Cas no 1291351-83-1 (methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate)

• Product Name: methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate
• CAS No: 1291351-83-1
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD18089654
• CID: 2094157
• PubChem ID: 50989147
• Update Time: 2025-07-18

methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(((tert-butoxycarbonyl)amino)methyl)piperidine-2-carboxylate
• Methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate
• methyl 5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]piperidine-2-carboxylate
• EN300-90088
• 1291351-83-1
• AKOS025290933
• METHYL 5-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}PIPERIDINE-2-CARBOXYLATE
• SB11290
• CS-0049023
• 2-Piperidinecarboxylic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, methyl ester
• AS-33944
• Methyl 5-(((Boc)amino)methyl)piperidine-2-carboxylate
• MFCD18089654
• Methyl5-(((tert-butoxycarbonyl)amino)methyl)piperidine-2-carboxylate
• Methyl 5-{[(tert-butoxycarbonyl)amino]methyl}-2-piperidinecarboxylate, AldrichCPR
• Methyl 5-(([(tert-butoxy)carbonyl]amino)methyl)piperidine-2-carboxylate
• RBC35183
• methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate

• MDL： MFCD18089654
• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(17)15-8-9-5-6-10(14-7-9)11(16)18-4/h9-10,14H,5-8H2,1-4H3,(H,15,17)
• InChI Key： IUKCWZAMOFLESG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CNC(=O)OC(C)(C)C)CN1)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate

Introduction to Methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate (CAS No. 1291351-83-1)

Methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate, a compound with the CAS number 1291351-83-1, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential applications in drug design. The structural features of this molecule, particularly its tert-butoxy carbonyl and amino methyl functional groups, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The importance of this compound in modern medicinal chemistry cannot be overstated. Piperidine derivatives have been extensively studied due to their role as pharmacophores in numerous therapeutic agents. The presence of the tert-butoxy carbonyl group not only enhances the stability of the molecule but also provides a site for further functionalization, allowing chemists to tailor its properties for specific applications. Additionally, the amino methyl moiety is crucial for its role in forming hydrogen bonds and participating in various biochemical interactions, which are essential for drug-receptor binding.

In recent years, there has been a surge in research focused on developing novel piperidine-based drugs that target various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound Methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate has been identified as a promising candidate for such applications due to its structural versatility and biological potential. Its ability to undergo further chemical modifications makes it an ideal building block for the synthesis of more complex molecules with enhanced pharmacological properties.

The synthesis of Methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of a piperidine core, followed by the introduction of the tert-butoxy carbonyl group through an acylation reaction. This step is critical as it not only protects the amino group but also introduces a reactive site for subsequent modifications. The subsequent addition of the amino methyl group is achieved through nucleophilic substitution or condensation reactions, depending on the synthetic route chosen.

The choice of synthetic route can significantly impact the yield and purity of the final product. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to optimize the reaction conditions and minimize side products. These methodologies ensure that the compound is obtained in high purity, which is essential for subsequent biological testing and drug development.

The biological activity of Methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate has been explored in various preclinical studies. These studies have shown that the compound exhibits promising interactions with biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary research suggests that it may have inhibitory effects on certain kinases, which are overactive in cancer cells. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating neurological disorders.

The development of this compound aligns with current trends in drug discovery, where there is a growing emphasis on designing molecules with multiple functional groups that can interact with multiple targets simultaneously. This approach, known as polypharmacology, has shown great promise in treating complex diseases by addressing multiple pathways at once. Methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate fits well within this paradigm due to its structural complexity and potential for further derivatization.

In conclusion, Methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate (CAS No. 1291351-83-1) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, including the tert-butoxy carbonyl and amino methyl groups, make it an invaluable intermediate for synthesizing novel therapeutic agents. The ongoing research into its biological activities and synthetic applications underscores its importance in advancing drug discovery efforts aimed at treating various diseases.